Cas no 802917-76-6 (Cyclopentaneaceticacid, 4-carboxy-2,2-dimethyl-)

Cyclopentaneaceticacid, 4-carboxy-2,2-dimethyl- structure
802917-76-6 structure
Product Name:Cyclopentaneaceticacid, 4-carboxy-2,2-dimethyl-
CAS No:802917-76-6
MF:C10H16O4
MW:200.231643676758
CID:714046
PubChem ID:57358749
Update Time:2025-04-19

Cyclopentaneaceticacid, 4-carboxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneaceticacid, 4-carboxy-2,2-dimethyl-
    • Cyclopentaneacetic acid, 4-carboxy-2,2-dimethyl- (5CI)
    • 4-(Carboxymethyl)-3,3-dimethylcyclopentane-1-carboxylic acid
    • DTXSID90724223
    • 802917-76-6
    • Inchi: 1S/C10H16O4/c1-10(2)5-6(9(13)14)3-7(10)4-8(11)12/h6-7H,3-5H2,1-2H3,(H,11,12)(H,13,14)
    • InChI Key: FTRAGUSHKXUOBN-UHFFFAOYSA-N
    • SMILES: OC(C1CC(CC(=O)O)C(C)(C)C1)=O

Computed Properties

  • Exact Mass: 200.10485899g/mol
  • Monoisotopic Mass: 200.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 74.6Ų
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